Cas no 2228821-48-3 (2-(1-bromopropan-2-yl)-6,6-dimethylbicyclo3.1.1hept-2-ene)

• Product Name: 2-(1-bromopropan-2-yl)-6,6-dimethylbicyclo3.1.1hept-2-ene
• CAS No: 2228821-48-3
• MF: C₁₂H₁₉Br
• MW: 243.183263063431
• CID: 6062988
• PubChem ID: 165640637
• Update Time: 2025-05-28

2-(1-bromopropan-2-yl)-6,6-dimethylbicyclo3.1.1hept-2-ene Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromopropan-2-yl)-6,6-dimethylbicyclo3.1.1hept-2-ene
• 2228821-48-3
• 2-(1-bromopropan-2-yl)-6,6-dimethylbicyclo[3.1.1]hept-2-ene
• EN300-1926802

• Inchi： 1S/C12H19Br/c1-8(7-13)10-5-4-9-6-11(10)12(9,2)3/h5,8-9,11H,4,6-7H2,1-3H3
• InChI Key： HDQMNNOENQSCPA-UHFFFAOYSA-N
• SMILES： BrCC(C)C1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 242.06701g/mol
• Monoisotopic Mass: 242.06701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on 2-(1-bromopropan-2-yl)-6,6-dimethylbicyclo3.1.1hept-2-ene

Research Brief on 2-(1-bromopropan-2-yl)-6,6-dimethylbicyclo[3.1.1]hept-2-ene (CAS: 2228821-48-3): Recent Advances and Applications

The compound 2-(1-bromopropan-2-yl)-6,6-dimethylbicyclo[3.1.1]hept-2-ene (CAS: 2228821-48-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic monoterpene derivative, characterized by its unique structural features, has shown promising potential in various applications, including medicinal chemistry, drug discovery, and material science. Recent studies have explored its synthesis, reactivity, and biological activities, shedding light on its utility as a versatile building block for more complex molecules.

One of the key advancements in the study of this compound is its role in the synthesis of novel bioactive molecules. Researchers have utilized 2-(1-bromopropan-2-yl)-6,6-dimethylbicyclo[3.1.1]hept-2-ene as a precursor in the development of potential therapeutic agents. Its brominated side chain offers a reactive site for further functionalization, enabling the creation of diverse derivatives with tailored properties. Recent publications highlight its use in cross-coupling reactions, where it serves as an intermediate for the construction of more complex scaffolds with potential pharmacological activities.

In addition to its synthetic applications, the biological activity of this compound and its derivatives has been a focal point of recent research. Preliminary studies suggest that certain derivatives exhibit notable anti-inflammatory and antimicrobial properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the bicyclic core of the molecule could enhance its binding affinity to specific protein targets, opening new avenues for drug design. These findings underscore the compound's potential as a lead structure in the development of new therapeutic agents.

Another area of interest is the compound's role in material science. Due to its rigid bicyclic framework, 2-(1-bromopropan-2-yl)-6,6-dimethylbicyclo[3.1.1]hept-2-ene has been investigated for its potential use in the synthesis of advanced polymers and nanomaterials. Researchers have reported that incorporating this compound into polymer backbones can improve thermal stability and mechanical properties, making it a candidate for high-performance materials. Recent patents also highlight its application in the development of specialty coatings and adhesives.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of this compound. Current synthetic routes often involve multi-step procedures with moderate yields, prompting ongoing research into more efficient methodologies. Recent advances in catalytic systems and green chemistry approaches aim to address these limitations, with some studies reporting improved yields and selectivity under milder reaction conditions.

In conclusion, 2-(1-bromopropan-2-yl)-6,6-dimethylbicyclo[3.1.1]hept-2-ene (CAS: 2228821-48-3) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a promising candidate for diverse applications, from drug discovery to material science. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in the development of novel therapeutics and advanced materials. Future studies should focus on optimizing synthetic routes, exploring new derivatives, and further elucidating its biological mechanisms of action.